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Compound of Interest

Compound Name: MM3122

Cat. No.: B10823764

Essential Safety and Logistical Information for the Proper Disposal of the Research-Grade
Compound MM3122.

As a novel and potent inhibitor of the transmembrane protease serine 2 (TMPRSS2), MM3122
is a significant compound in antiviral research. While its therapeutic potential is under
investigation, responsible handling and disposal are paramount for laboratory safety and
environmental protection. This guide provides essential procedural information for the proper
disposal of MM3122, synthesized from general best practices for laboratory chemical waste
management, particularly for research-grade small molecule inhibitors.

Disclaimer: A specific Safety Data Sheet (SDS) for MM3122 is not publicly available. The
following procedures are based on general guidelines for the disposal of similar chemical
compounds. Researchers must consult and adhere to their institution's specific safety protocols
and local, state, and federal regulations for hazardous waste disposal.

Quantitative Data and Chemical Properties

Due to the absence of a specific SDS for MM3122, a comprehensive table of its quantitative
properties related to disposal is limited. The following table summarizes general considerations
for a research-grade small molecule inhibitor.
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Property

Value/Consideration

Significance for Disposal

Chemical Class

Ketobenzothiazole-based

peptidomimetic

The chemical structure informs
potential reactivity and the
selection of appropriate
disposal containers and waste

streams.

Solubility

Likely soluble in organic
solvents like DMSO

Dictates the type of solvent to
be used for rinsing

contaminated containers and
the nature of the liquid waste

Stream.

Physical State

Likely a solid powder

Solid waste must be

segregated from liquid waste.

All waste, including empty

Toxicity Assumed to be toxic/bioactive containers, should be treated
as hazardous.
Avoid mixing with incompatible
Reactivity Unknown chemicals. Segregate waste

streams.

Experimental Protocols: Step-by-Step Disposal

Procedures

The following protocol outlines the recommended steps for the safe disposal of MM3122 and

associated waste.

1. Waste ldentification and Segregation:

e Treat all MM3122 waste as hazardous chemical waste. This includes:

o Unused or expired MM3122 solid compound.

o Solutions containing MM3122.
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o Contaminated labware (e.g., pipette tips, tubes, vials).
o Contaminated Personal Protective Equipment (PPE).

o Solvent rinsate from cleaning contaminated glassware.

Segregate waste streams. Do not mix MM3122 waste with other chemical waste unless
explicitly permitted by your institution's hazardous waste guidelines. It is common practice to
separate halogenated and non-halogenated solvent wastes[1].

. Waste Containerization and Labeling:

Use appropriate and compatible waste containers. For solid waste, use a clearly labeled,
sealable container. For liquid waste, use a compatible, leak-proof container with a secure
cap. The original container may be used if it is in good condition.

Label all waste containers clearly and accurately. The label should include:

o

The words "Hazardous Waste."

The full chemical name: "MM3122".

[¢]

[¢]

The major components and approximate percentages if it is a solution (e.g., "MM3122 in
DMSO, <1%").

The date the waste was first added to the container.

[¢]

[e]

The name of the principal investigator or laboratory contact.
. Storage in a Satellite Accumulation Area (SAA):

Store all MM3122 hazardous waste in a designated SAA. This area must be at or near the
point of generation and under the control of the laboratory personnel[2][3].

Ensure the SAA is inspected weekly for leaks or spills[2].
Keep waste containers closed at all times, except when adding waste[1][4].

. Disposal of Empty Containers:
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e A container that has held MM3122 is considered "empty" only after it has been triple-rinsed
with a solvent capable of removing the compound (e.g., the solvent used to dissolve it)[4].

e Collect the rinsate from all three rinses and dispose of it as hazardous liquid waste[1][4].

 After triple-rinsing, deface or remove the original chemical label and dispose of the container
as regular solid waste, unless institutional policy dictates otherwise[4].

5. Arranging for Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) or equivalent department
to schedule a pickup for the hazardous waste. Do not dispose of MM3122 waste down the
sink or in the regular trash[4][5]. Evaporation of chemical waste is also prohibited[4].

Mandatory Visualization: MM3122 Disposal
Workflow

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of MM3122.
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Caption: Workflow for the proper disposal of MM3122.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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